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Compound of Interest

Compound Name: Lrrk2-IN-5

Cat. No.: B12413943

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the effects of Lrrk2-IN-5 on the kinase
activity of Leucine-rich repeat kinase 2 (LRRK2). Lrrk2-IN-5 is a potent and selective inhibitor
of LRRK2, a crucial enzyme implicated in the pathogenesis of Parkinson's disease. This
document summarizes key quantitative data, details the experimental methodologies used for
its characterization, and visualizes the associated signaling pathways and experimental
workflows.

Core Data Summary

Lrrk2-IN-5 demonstrates significant inhibitory activity against both wild-type (WT) LRRK2 and
the pathogenic G2019S mutant (GS-LRRK2), with a notable preference for the latter. The
compound is orally active and possesses the ability to cross the blood-brain barrier, a critical
characteristic for therapeutic candidates targeting neurodegenerative diseases.

Table 1: In Vitro Inhibitory Activity of Lrrk2-IN-5 against
LRRK2

Target Enzyme IC50 (pM)
LRRK2 (Wild-Type) 16
LRRK2 (G2019S Mutant) 1.2
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Data sourced from Les$niak et al., 2022.

Mechanism of Action: Inhibition of LRRK?2
Autophosphorylation

Lrrk2-IN-5 exerts its inhibitory effect on LRRK2 kinase activity by blocking the
autophosphorylation of the enzyme. Specifically, it has been shown to inhibit phosphorylation at
key residues, Sergeant 1292 (Ser1292) and Sergeant 925 (Ser925), which are critical for
LRRK2 function and signaling.
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Prepare Reagents:
- LRRK2 Enzyme (WT/G2019S)
- LRRKtide Substrate
- ATP
- Lrrk2-IN-5 Dilutions

Plate Setup (384-well):
Add Lrrk2-IN-5 dilutions

Add LRRK2 Enzyme

Initiate Reaction:
Add Substrate/ATP Mix

Incubate at RT

Stop Reaction & Add
Detection Reagent

Read Luminescence

Data Analysis:
Calculate % Inhibition
Determine 1C50

HEK?293T Cell Culture
& Transfection (FLAG-LRRK2)

Cell Lysis & Protein
Quantification

i

SDS-PAGE

Western Blot Transfer

Antibody Probing:
- anti-FLAG (Total LRRK2)
- anti-pLRRK2 (pSer1292/pSer935)

i

Chemiluminescent Detection

Densitometry Analysis:
pLRRK2 / Total LRRK2
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 To cite this document: BenchChem. [Lrrk2-IN-5: A Technical Guide to its Impact on LRRK2
Kinase Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12413943#Irrk2-in-5-effect-on-Irrk2-kinase-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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